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Compound of Interest

Ethyl Cyclopropylcarboxylate-d5
(Major)

Cat. No.: B586708

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl Cyclopropylcarboxylate-d5, a
deuterated internal standard crucial for quantitative analysis in research and drug development.
It details commercially available sources, technical specifications, and a representative
experimental protocol for its application.

Introduction

Ethyl Cyclopropylcarboxylate-d5 is a stable isotope-labeled analog of Ethyl
Cyclopropylcarboxylate. The incorporation of five deuterium atoms (d5) results in a molecule
with a higher molecular weight but nearly identical chemical and physical properties to its non-
labeled counterpart. This characteristic makes it an ideal internal standard for quantitative mass
spectrometry-based assays, such as liquid chromatography-mass spectrometry (LC-MS) and
gas chromatography-mass spectrometry (GC-MS). In these applications, it is added to samples
at a known concentration to correct for variations in sample preparation, injection volume, and
instrument response, thereby enhancing the accuracy and precision of the quantification of the
target analyte, Ethyl Cyclopropylcarboxylate.

Commercial Suppliers and Technical Data

Ethyl Cyclopropylcarboxylate-d5 is available from specialized chemical suppliers. While a
comprehensive comparison is challenging due to variations in available documentation,
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MedChemExpress is a confirmed commercial supplier. Other companies, such as
MyBioSource, also list the product. For researchers requiring specific isotopic enrichment or
purity profiles not available off-the-shelf, several companies offer custom synthesis services for
stable isotope-labeled compounds. These include Charles River Laboratories, BOC Sciences,
RTI International, and Moravek.

Key Quantitative Data:

The following table summarizes the available technical data for Ethyl Cyclopropylcarboxylate-
d5. It is important to note that specific values for purity and isotopic enrichment are typically
provided in the lot-specific Certificate of Analysis (CoA) which should be requested from the
supplier upon purchase.

MedChemExpress
Parameter (Cat. No. HY- MyBioSource Custom Synthesis
W703614)
Information not readily -
CAS Number 1794783-51-9 Compound specific

available

Information not readily

Molecular Formula CeHsDs02 CeHsDs02

available

Information not readily

Molecular Weight

119.17 g/mol

available

~119.17 g/mol

Chemical Purity

Typically =98%
(confirm with CoA)

Information not readily

available

To user specification
(e.g., >99%)

Isotopic Enrichment

Typically =98 atom %
D (confirm with CoA)

Information not readily

available

To user specification
(e.g., >99 atom % D)

Appearance

Colorless to light

yellow oll

Information not readily

available

To user specification

Procurement Workflow

The process of acquiring Ethyl Cyclopropylcarboxylate-d5 for research purposes can be

visualized as a logical workflow, from initial identification of the need to its final implementation
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in the laboratory.
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Procurement and Utilization Workflow for Ethyl Cyclopropylcarboxylate-d5

Procurement

Identify Need for
Internal Standard

\ 4

Search for Commercial Suppliers
(e.g., MedChemExpress, MyBioSource)

\ 4

Evaluate Off-the-Shelf Product Specifications

~
~
~
~

\\\Q specifications not met
~

A
Request Quotation and Consider Custom Synthesis
Certificate of Analysis (CoA) for Specific Requirements

i

Select Supplier and Place Order

Utilization

Receive and Log Compound

\ 4

Prepare Stock and Working Solutions

\ 4

Spike Samples with Internal Standard

\ 4

Perform Quantitative Analysis
(e.g., LC-MS)

\ 4

Process and Interpret Data
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Quantitative Bioanalytical Workflow using a Deuterated Internal Standard

Sample Preparation

Biological Sample
(e.g., Plasma, Urine)

l

Spike with Ethyl
Cyclopropylcarboxylate-d5 (IS)

l

Analyte Extraction
(e.g., Protein Precipitation, LLE, SPE)

Instrumental Analysis

LC Separation

l

MS/MS Detection

Data Processing

Peak Integration
(Analyte and IS)

.

Calculate Peak Area Ratio

l

Generate Calibration Curve

.

Quantify Analyte in Unknowns
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 To cite this document: BenchChem. [In-depth Technical Guide to Ethyl
Cyclopropylcarboxylate-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b586708#commercial-suppliers-of-ethyl-
cyclopropylcarboxylate-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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